Cas no 61211-16-3 (9H-Xanthene, 2-(methylphenoxy)-)
61211-16-3 structure
Product Name:9H-Xanthene, 2-(methylphenoxy)-
CAS No:61211-16-3
MF:C20H16O2
MW:288.339845657349
CID:488226
PubChem ID:71398170
Update Time:2025-04-19
9H-Xanthene, 2-(methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene, 2-(methylphenoxy)-
- 2-(2-methylphenoxy)-9H-xanthene
- 61211-16-3
- DTXSID40819618
-
- Inchi: 1S/C20H16O2/c1-14-6-2-4-8-18(14)21-17-10-11-20-16(13-17)12-15-7-3-5-9-19(15)22-20/h2-11,13H,12H2,1H3
- InChI Key: BTNBIGAVLXEBGM-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2CC2C=C(C=CC1=2)OC1C=CC=CC=1C
Computed Properties
- Exact Mass: 288.11508
- Monoisotopic Mass: 288.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
9H-Xanthene, 2-(methylphenoxy)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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